Cas no 121845-56-5 (Pyrido[3,4-e]-1,2,4-triazine,3-(2,4-difluorophenyl)-)

• Product Name: Pyrido[3,4-e]-1,2,4-triazine,3-(2,4-difluorophenyl)-
• CAS No: 121845-56-5
• MF: C₁₂H₆F₂N₄
• MW: 244.19964838028
• CID: 148749
• PubChem ID: 516605
• Update Time: 2025-04-19

Pyrido[3,4-e]-1,2,4-triazine,3-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-e]-1,2,4-triazine,3-(2,4-difluorophenyl)-
• 3-(2,4-difluorophenyl)pyrido[3,4-e][1,2,4]triazine
• 3-(2,4-Difluoro-phenyl)-pyrido(3,4-e)(1,2,4)triazine
• DTXSID50153393
• 121845-56-5
• 3-(2,4-Difluoro-phenyl)-pyrido[3,4-e][1,2,4]triazine
• CHEMBL83879

• Inchi： 1S/C12H6F2N4/c13-7-1-2-8(9(14)5-7)12-16-11-6-15-4-3-10(11)17-18-12/h1-6H
• InChI Key： JBXAMVYCHBTMQQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1N=NC2C=CN=CC=2N=1)F

Computed Properties

• Exact Mass: 244.05618
• Monoisotopic Mass: 244.056053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.435
• Boiling Point: 419.3°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.636
• PSA: 51.56